Cas no 915690-61-8 (1-[1-(3-bromophenyl)cyclobutyl]methanamine)

• Product Name: 1-[1-(3-bromophenyl)cyclobutyl]methanamine
• CAS No: 915690-61-8
• Molecular Formula: C₁₁H₁₄BrN
• Molecular Weight: 240.139562129974
• MDL: MFCD11642693
• CID: 797029
• PubChem ID: 17999158

1-[1-(3-bromophenyl)cyclobutyl]methanamine Properties

Names and Identifiers

• Cyclobutanemethanamine, 1-(3-bromophenyl)-
• [1-(3-bromophenyl)cyclobutyl]methanamine
• 1-(3-Bromophenyl)cyclobutanemethanamine (ACI)
• 1-[1-(3-bromophenyl)cyclobutyl]methanamine
• AB90568
• 1-(3-Bromophenyl)-cyclobutanemethanamine
• 1-(3-Bromophenyl)cyclobutanemethanamine
• DTXSID80592231
• AS-39941
• SY178606
• EN300-52225
• CS-0250790
• AKOS008124773
• (1-(3-BROMOPHENYL)CYCLOBUTYL)METHANAMINE
• 915690-61-8
• SCHEMBL4807847
• MFCD11642693
• Z390130892
• CYCLOBUTANEMETHANAMINE,1-(3-BROMOPHENYL)-

• MDL： MFCD11642693
• InChIKey： KNGDQEVWRCWFDK-UHFFFAOYSA-N
• Inchi： 1S/C11H14BrN/c12-10-4-1-3-9(7-10)11(8-13)5-2-6-11/h1,3-4,7H,2,5-6,8,13H2
• SMILES： BrC1C=C(C2(CCC2)CN)C=CC=1

Computed Properties

• Exact Mass: 239.03096g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 239.03096g/mol
• Heavy Atom Count: 13
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 312.9±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 143.0±23.2 °C
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes